2-Benzyl-4-chlorobenzaldehyde
Cat. No. B8562277
M. Wt: 230.69 g/mol
InChI Key: DJNDTMJICQUTSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
OCc1ccc(Cl)cc1Cc1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:12]([c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1)[c:19]1[c:20]([CH2:21][OH:22])[cH:23][cH:24][c:25]([Cl:27])[cH:26]1.[CH2:28]([Cl:29])[Cl:30].[O:1]=[Cr:2]([Cl:3])([O-:4])=[O:5].[nH+:6]1[cH:7][cH:8][cH:9][cH:10][cH:11]1>>[CH2:12]([c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1)[c:19]1[c:20]([CH:21]=[O:22])[cH:23][cH:24][c:25]([Cl:27])[cH:26]1
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Inputs
Step One
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Name
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OCc1ccc(Cl)cc1Cc1ccccc1
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
OCc1ccc(Cl)cc1Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=[Cr](=O)([O-])Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
c1cc[nH+]cc1
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
O=Cc1ccc(Cl)cc1Cc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
